Cas no 860785-28-0 (Ethyl 2-[4-(4-isopropylphenyl)-3-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetate)

• Product Name: Ethyl 2-[4-(4-isopropylphenyl)-3-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetate
• CAS No: 860785-28-0
• MF: C₁₆H₂₁N₃O₃
• MW: 303.356243848801
• CID: 5014001
• Update Time: 2025-10-28

Ethyl 2-[4-(4-isopropylphenyl)-3-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[4-(4-isopropylphenyl)-3-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetate
• ethyl 2-{3-methyl-5-oxo-4-[4-(propan-2-yl)phenyl]-4,5-dihydro-1H-1,2,4-triazol-1-yl}acetate
• MLS000547422
• HMS2397C14
• SMR000180321
• Ethyl 2-[4-(4-isopropylphenyl)-3-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetate

• Inchi： 1S/C16H21N3O3/c1-5-22-15(20)10-18-16(21)19(12(4)17-18)14-8-6-13(7-9-14)11(2)3/h6-9,11H,5,10H2,1-4H3
• InChI Key： PMGXXOLRKSEWCU-UHFFFAOYSA-N
• SMILES： O=C1N(CC(=O)OCC)N=C(C)N1C1C=CC(=CC=1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 454
• XLogP3: 2.5
• Topological Polar Surface Area: 62.2

Additional information on Ethyl 2-[4-(4-isopropylphenyl)-3-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetate

Comprehensive Overview of Ethyl 2-[4-(4-isopropylphenyl)-3-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetate (CAS No. 860785-28-0)

Ethyl 2-[4-(4-isopropylphenyl)-3-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetate (CAS No. 860785-28-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the 1,2,4-triazole derivatives, a class known for their diverse biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. Researchers and industry professionals are increasingly exploring its synthesis, mechanisms, and applications, aligning with the growing demand for novel bioactive molecules.

The molecular structure of Ethyl 2-[4-(4-isopropylphenyl)-3-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetate incorporates a 1,2,4-triazole core, which is further functionalized with an isopropylphenyl group and an ethyl acetate moiety. This combination enhances its solubility and reactivity, making it a versatile intermediate in organic synthesis. Recent studies highlight its role in developing small-molecule inhibitors and enzyme modulators, particularly in targeting metabolic pathways relevant to chronic diseases. The compound's CAS No. 860785-28-0 is frequently searched in scientific databases, reflecting its relevance in drug discovery and material science.

In the context of current trends, Ethyl 2-[4-(4-isopropylphenyl)-3-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetate is often discussed alongside green chemistry and sustainable synthesis. Researchers are optimizing its production to minimize environmental impact, leveraging catalytic methods and biodegradable solvents. This aligns with global initiatives to reduce chemical waste and energy consumption. Additionally, its potential as a bioactive scaffold has sparked interest in AI-driven drug design, where computational models predict its interactions with biological targets, accelerating the discovery of new therapeutics.

The compound's applications extend to agrochemical innovation, where its derivatives are evaluated for plant growth regulation and pest resistance. With the rising demand for sustainable agriculture, Ethyl 2-[4-(4-isopropylphenyl)-3-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetate is being studied for its eco-friendly profile and efficacy at low concentrations. Its CAS No. 860785-28-0 is a key identifier in patent filings and regulatory submissions, underscoring its commercial potential.

From a technical perspective, the synthesis of Ethyl 2-[4-(4-isopropylphenyl)-3-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetate involves multi-step reactions, including cyclization and esterification. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Quality control protocols ensure compliance with industry standards, making it a reliable candidate for high-throughput screening and preclinical studies.

In summary, Ethyl 2-[4-(4-isopropylphenyl)-3-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetate (CAS No. 860785-28-0) represents a promising compound at the intersection of medicinal chemistry and sustainable technology. Its multifaceted applications and alignment with contemporary research priorities make it a subject of ongoing exploration. As scientific inquiries evolve, this compound is poised to play a pivotal role in addressing challenges in healthcare and agriculture, driven by innovation and environmental stewardship.